Cas no 849925-06-0 (4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid)

• Product Name: 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid
• CAS No: 849925-06-0
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• MDL: MFCD03426087
• CID: 716778
• PubChem ID: 2761154
• Update Time: 2025-06-11

4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-5-butanoicacid, 3-(2-thienyl)-
• 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
• 4-[3-(2-Thienyl)-1,2,4-oxadiazol-5-yl]-butanoic acid
• 4-[3-(THIEN-2-YL)-1,2,4-OXADIAZOL-5-YL]BUTANOIC ACID
• 4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]butyric acid, 5-(3-Carboxyprop-1-yl)-3-(thien-2-yl)-1,2,4-oxadiazole
• 4-[3-(Thien-2-yl)-1,2,4-oxadiazol-5-yl]butanoic acid 95+%
• 1,2,4-Oxadiazole-5-butanoic acid, 3-(2-thienyl)-
• 4-[3-(Thien-2-yl)-1,2,4-oxadiazole-5-yl]butanoic acid
• DTXSID40375587
• ZIB92506
• Peakdale1_002877
• CS-0248208
• 4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)butanoic acid
• AS-871/43474823
• PS-7616
• MixCom1_000127
• 4-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 4-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)butanoic acid
• STL253036
• 4-(3-THIEN-2-YL-1,2,4-OXADIAZOL-5-YL)BUTANOICACID
• 849925-06-0
• EN300-39379
• SR-01000384325-1
• 4-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)butanoicacid
• MFCD03426087
• AKOS004119186
• Z111582966
• SR-01000384325
• 4-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid

• MDL： MFCD03426087
• Inchi： 1S/C10H10N2O3S/c13-9(14)5-1-4-8-11-10(12-15-8)7-3-2-6-16-7/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key： GTNLKFHXTQTTHW-UHFFFAOYSA-N
• SMILES： O1C(CCCC(O)=O)=NC(C2SC=CC=2)=N1

Computed Properties

• Exact Mass: 238.041
• Monoisotopic Mass: 238.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 87～90℃

Additional information on 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid

Introduction to 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid (CAS No. 849925-06-0)

4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid (CAS No. 849925-06-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid consists of a butanoic acid moiety linked to a thienyl-substituted oxadiazole ring. The thienyl group (C₄H₃S) is a five-membered heterocyclic aromatic ring containing one sulfur atom, while the oxadiazole ring (C₃H₂N₂O) is a five-membered heterocyclic ring with two nitrogen atoms and one oxygen atom. The combination of these functional groups imparts unique chemical and biological properties to the compound.

In recent years, there has been a growing interest in the development of oxadiazole derivatives for their potential therapeutic applications. Studies have shown that 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid has also shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. Research has demonstrated that this compound can effectively inhibit the growth of pathogens such as Staphylococcus aureus and Escherichia coli. This broad-spectrum antimicrobial activity suggests potential applications in the development of new antibiotics to combat drug-resistant bacterial infections.

In the realm of cancer research, 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid has been investigated for its anticancer properties. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK/ERK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 4-(3-Thien-2-yl-1,2,4-oxadiazol-5-yl)butanoic Acid have also been studied to assess its suitability for therapeutic use. Research has indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further explore the therapeutic potential of 4-(3-Thien-2-y l -1 , 2 , 4 - o x a d i az o l - 5 - y l ) b u t an o i c A c i d , several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and infectious diseases. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 4-(3-Thien - 2 - y l - 1 , 2 , 4 - o x a d i az o l - 5 - y l ) b u t an o i c A c i d (CAS No. 849925 -06 -0 ) represents a versatile and promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.